Cas no 2228376-17-6 (2,2-difluoro-2-(4-fluoropyridin-2-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-2-(4-fluoropyridin-2-yl)ethan-1-ol
• CAS No: 2228376-17-6
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 6269204
• PubChem ID: 165630790
• Update Time: 2025-08-03

2,2-difluoro-2-(4-fluoropyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(4-fluoropyridin-2-yl)ethan-1-ol
• EN300-1958585
• 2228376-17-6

• Inchi： 1S/C7H6F3NO/c8-5-1-2-11-6(3-5)7(9,10)4-12/h1-3,12H,4H2
• InChI Key： FTRILHAHBXPCRD-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=C(C=CN=1)F)F

Computed Properties

• Exact Mass: 177.04014830g/mol
• Monoisotopic Mass: 177.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 33.1Ų

Additional information on 2,2-difluoro-2-(4-fluoropyridin-2-yl)ethan-1-ol

Introduction to 2,2-difluoro-2-(4-fluoropyridin-2-yl)ethan-1-ol (CAS No. 2228376-17-6)

2,2-difluoro-2-(4-fluoropyridin-2-yl)ethan-1-ol (CAS No. 2228376-17-6) is a fluorinated compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to a class of molecules that incorporate both fluorine and pyridine moieties, which are well-known for their ability to enhance the bioavailability, metabolic stability, and binding affinity of drug candidates. The presence of multiple fluorine atoms in the molecular structure not only contributes to its distinct chemical reactivity but also plays a crucial role in modulating its pharmacological effects.

The nomenclature of this compound follows the IUPAC (International Union of Pure and Applied Chemistry) rules, ensuring clarity and precision in its identification. The prefix "difluoro" indicates the presence of two fluorine atoms at the alpha position of the ethyl group, while "4-fluoropyridin-2-yl" specifies the substitution pattern on the pyridine ring. This systematic naming reflects the compound's chemical constitution and aids researchers in understanding its potential interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper exploration of the pharmacophoric features of 2,2-difluoro-2-(4-fluoropyridin-2-yl)ethan-1-ol. Studies have demonstrated that the fluorine atoms can engage in favorable interactions with hydrogen bond acceptors in protein binding pockets, thereby enhancing the compound's binding affinity. Additionally, the electron-withdrawing nature of fluorine atoms can modulate the electronic properties of adjacent functional groups, influencing both reactivity and biological activity.

The fluoropyridine moiety is particularly noteworthy for its versatility in drug design. Pyridine rings are common motifs in bioactive molecules due to their ability to form hydrogen bonds and participate in hydrophobic interactions. The introduction of a fluorine atom at the 4-position further enhances these properties, making it an attractive scaffold for developing novel therapeutic agents. For instance, fluorinated pyridines have been shown to improve oral bioavailability by reducing metabolic degradation and enhancing passive diffusion across biological membranes.

In the context of medicinal chemistry, 2,2-difluoro-2-(4-fluoropyridin-2-yl)ethan-1-ol represents an interesting lead compound for further optimization. Its dual fluorination and pyridine substitution pattern provide multiple opportunities for structure-based drug design. Researchers have leveraged high-throughput screening (HTS) and virtual screening techniques to identify derivatives with enhanced pharmacological profiles. These efforts have led to promising candidates for treating various diseases, including oncology and inflammatory disorders.

The synthesis of 2,2-difluoro-2-(4-fluoropyridin-2-yl)ethan-1-ol presents unique challenges due to the sensitive nature of fluorinated intermediates. However, modern synthetic methodologies have made significant strides in facilitating access to such compounds. Techniques such as transition-metal-catalyzed cross-coupling reactions and electrochemical fluorination have enabled efficient construction of complex fluorinated structures. These advancements not only streamline the synthesis process but also allow for greater flexibility in modifying the molecular framework.

Evaluation of CAS No. 2228376-17-6 in preclinical studies has revealed intriguing biological activities. Initial assays have shown potential as a kinase inhibitor due to its ability to mimic natural substrates while incorporating fluorine-enhanced interactions with active sites. Furthermore, its structural analogs have demonstrated anti-inflammatory properties by modulating cytokine production pathways. These findings underscore the compound's therapeutic potential and justify further investigation into its mechanism of action.

The integration of machine learning algorithms into drug discovery has accelerated the process of identifying novel scaffolds like 2,2-difluoro-2-(4-fluoropyridin-2-yl)ethan-1-ol. Predictive models can analyze large datasets to predict binding affinities and pharmacokinetic profiles, guiding rational design strategies. Such computational tools are particularly valuable when dealing with complex molecules like this one, where multiple substituents influence overall biological activity.

Future directions for research on CAS No. 2228376-17-6 include exploring its role in developing next-generation therapeutics. By leveraging structural insights gained from X-ray crystallography and NMR spectroscopy, chemists can refine analogs to achieve higher potency and selectivity. Additionally, investigating its potential as a prodrug—a precursor that releases active species in vivo—could expand its clinical applications.

The growing interest in fluorinated compounds underscores their significance in modern medicine. As synthetic methods improve and computational tools become more sophisticated, molecules like 2,2-difluoro-2-(4-fluoropyridin-2-yethan 1 ol) will continue to play a pivotal role in shaping future therapeutic landscapes. Their unique properties offer a rich foundation for innovation across multiple disease areas.